N-methyl-N-(piperidin-4-yl)pyrazin-2-amine dihydrochloride

• IUPAC Name: N-methyl-N-piperidin-4-ylpyrazin-2-amine;dihydrochloride
• InChI: InChI=1S/C10H16N4.2ClH/c1-14(9-2-4-11-5-3-9)10-8-12-6-7-13-10;;/h6-9,11H,2-5H2,1H3;2*1H
• InChI Key: BIRJWQDOPCXVPM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNCC1)C2=NC=CN=C2.Cl.Cl
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.18 g/mol
• CAS No.: 2549051-11-6

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are synthesized through various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of piperidine moiety is a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on the specific compound. For example, the molecular weight of N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride is 229.19.

Mechanism of Action

The mechanism of action of NMPPD is not fully understood. However, it is believed that the compound binds to certain proteins in the cell, which triggers various biochemical and physiological responses. Additionally, NMPPD has been found to inhibit the growth of certain bacteria, fungi, and cancer cells, suggesting that it may also be able to interfere with the growth and development of these cells.
Biochemical and Physiological Effects
NMPPD has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and cancer cells. Additionally, NMPPD has been found to have anti-inflammatory and antioxidant properties, which may be useful for treating certain diseases. Finally, NMPPD has also been found to modulate the activity of certain enzymes, which may be useful for treating certain metabolic disorders.

Advantages and Limitations for Lab Experiments

NMPPD has several advantages for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of research applications. Additionally, NMPPD is relatively non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to using NMPPD in laboratory experiments. For example, NMPPD is not very soluble in water, which can limit its use in certain experiments. Additionally, NMPPD is not very stable, and can degrade over time, which can limit its use in long-term experiments.

Future Directions

There are a variety of potential future directions for NMPPD research. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing NMPPD. Additionally, research could be conducted to develop new pharmaceuticals and other compounds based on NMPPD. Finally, research could be conducted to further investigate the potential therapeutic applications of NMPPD, such as its use in treating certain diseases.

Synthesis Methods

NMPPD is synthesized via a two-step process. First, the piperidine ring is synthesized by condensation of piperidine-4-carboxylic acid and piperidine-2-carboxylic acid. This is then followed by the condensation of the piperidine ring with pyrazine-2-carboxylic acid, which results in the formation of NMPPD. The entire process can be completed in a few hours using standard laboratory conditions.

Scientific Research Applications

NMPPD has been used in a variety of scientific research applications. It has been found to possess antimicrobial, antifungal, anti-inflammatory, and antitumor properties, making it useful for studying the effects of these compounds on cells and tissues. Additionally, NMPPD has been used in the synthesis of various pharmaceuticals and other compounds, making it a valuable tool for drug discovery and development.